Cas no 5462-32-8 (diethyl 1,3,5-trimethyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: diethyl 1,3,5-trimethyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 5462-32-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 942240
• PubChem ID: 226756
• Update Time: 2025-04-19

diethyl 1,3,5-trimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 1,3,5-trimethyl-1H-pyrrole-2,4-dicarboxylate
• diethyl 1,3,5-trimethylpyrrole-2,4-dicarboxylate
• 1,3,5-Trimethyl-pyrrol-2,4-dicarbonsaeure-diaethylester
• 1,3,5-trimethylpyrrole-2,4-dicarboxylic acid diethyl ester
• 1H-Pyrrole-2,4-dicarboxylic acid, 1,3,5-trimethyl-, diethyl ester
• 3,5-bis(ethoxycarbonyl)-1,2,4-trimethylpyrrole
• 3,5-diethoxycarbonyl-1,2,4-trimethylpyrrole
• AC1Q64C2
• CBDivE_014111
• diethyl 1,3,5-trimethyl-2,
• Dimethyl 1,2,5-trimethyl-1H-pyrrole-3,5-dicarboxylate
• Pyrrole-3,5-diCOOH analog
• NSC17507
• 5462-32-8
• DTXSID40203053
• HMS2885B05
• NCGC00246761-01
• NSC 17507
• MLS000737829
• SCHEMBL11363402
• CHEMBL1431187
• GMKILXWDKRXSNM-UHFFFAOYSA-N
• SMR000528180
• NSC-17507

• Inchi： 1S/C13H19NO4/c1-6-17-12(15)10-8(3)11(13(16)18-7-2)14(5)9(10)4/h6-7H2,1-5H3
• InChI Key： GMKILXWDKRXSNM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C(=O)OCC)=C(C)N1C)=O

Computed Properties

• Exact Mass: 253.13147
• Monoisotopic Mass: 253.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.11
• Boiling Point: 339.3°C at 760 mmHg
• Flash Point: 159°C
• Refractive Index: 1.504
• PSA: 57.53